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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of dithallium chromate (Tl₂CrO₄),

focusing on its crystallographic properties and synthetic methodology. The information is

tailored for researchers, scientists, and professionals in drug development who may encounter

or utilize thallium compounds in their work.

Crystallographic Data
Direct crystallographic information for dithallium chromate is not readily available in open-

access databases. However, due to the well-established principle of isomorphism between

thallium(I) and rubidium salts, the crystallographic data for rubidium chromate (Rb₂CrO₄) can

be used as a reliable model for the crystal structure of dithallium chromate.[1] Many

thallium(I) salts share an identical crystal structure with their rubidium counterparts.[1]

The crystallographic data for rubidium chromate, and by extension, the expected data for

dithallium chromate, is summarized below. This data is based on the findings of Smith and

Colby, originally published in Zeitschrift fuer Kristallographie in 1941.[1]
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Parameter Value

Crystal System Orthorhombic

Space Group P m c n

Unit Cell Dimensions

a 6.301 Å

b 10.725 Å

c 7.999 Å

Angles

α 90°

β 90°

γ 90°

Physicochemical Properties
Property Value

Chemical Formula Tl₂CrO₄

Molecular Weight 524.75 g/mol

Appearance Yellow solid[2]

Solubility Very insoluble in water[3]

Experimental Protocols
Synthesis of Dithallium Chromate
The synthesis of dithallium chromate is achieved through a precipitation reaction in an

aqueous solution. The following protocol is adapted from the gravimetric estimation method

described by Browning and Hutchins.[3]

Materials:
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A soluble thallium(I) salt (e.g., thallous nitrate, TlNO₃)

A soluble chromate salt (e.g., potassium chromate, K₂CrO₄, or potassium dichromate,

K₂Cr₂O₇)

Deionized water

Potassium bicarbonate (KHCO₃) (if using potassium dichromate)

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven

Procedure:

Preparation of Reactant Solutions:

Prepare a solution of a soluble thallium(I) salt by dissolving it in deionized water. The

concentration can be varied, but a 0.1 M solution is a reasonable starting point.

Prepare a solution of potassium chromate or potassium dichromate in deionized water.

Precipitation:

Slowly add the potassium chromate solution to the thallium(I) salt solution while stirring

continuously. A yellow precipitate of dithallium chromate will form immediately.[2]

If using potassium dichromate, the solution should be made alkaline to ensure the

formation of the neutral chromate salt. This can be achieved by adding potassium

bicarbonate until the solution is distinctly alkaline.[3] The overall reaction is: 2Tl⁺(aq) +

CrO₄²⁻(aq) → Tl₂CrO₄(s)[2]
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Isolation and Purification:

Allow the precipitate to settle.

Collect the yellow precipitate by filtration using a Büchner funnel and filter paper.

Wash the precipitate with small portions of deionized water to remove any soluble

impurities.

Dry the purified dithallium chromate in a drying oven at a low temperature (e.g., 60°C) to

a constant weight.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of dithallium chromate.

Reactant Preparation

Precipitation Product Isolation

Thallium(I) Salt Solution
(e.g., TlNO₃ in H₂O)

Mixing and Stirring

Chromate Solution
(e.g., K₂CrO₄ in H₂O)

Filtration Washing with H₂O Drying Dithallium Chromate
(Tl₂CrO₄ Powder)

Click to download full resolution via product page

Synthesis of Dithallium Chromate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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